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Compound of Interest

Cyclopentadienyl titanium
Compound Name:
trichloride

Cat. No.: B8495237

For Researchers, Scientists, and Drug Development Professionals

Cyclopentadienyl titanium trichloride, with the chemical formula (CsHs)TiCls (commonly
abbreviated as CpTiCls), is an organotitanium compound that has garnered significant interest
for its versatile applications in catalysis and potential as a medicinal agent. This technical guide
provides an in-depth review of its synthesis, physicochemical properties, and key applications,
with a focus on its role in syndiotactic polystyrene polymerization and its emerging potential in
cancer therapy.

Physicochemical Properties

CpTiCls is a moisture-sensitive, orange crystalline solid.[1][2] It adopts a "piano stool”
geometry, a common structural motif for half-sandwich complexes. Key physicochemical
properties are summarized in the table below.
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Property Value Reference(s)
Chemical Formula CsHsCIsTi [1]
Molar Mass 219.31 g/mol [1]

Orange solid / Yellow-orange
Appearance ) [11[2]
crystalline powder

Melting Point 210 °C (decomposes) [1]
Density 1.768 g/cm3 [1]
Solubility Reacts with water [2]
CAS Number 1270-98-0 [1]

Synthesis of Cyclopentadienyl Titanium Trichloride

Several synthetic routes to CpTiCls have been established. The choice of method often
depends on the desired purity and scale of the reaction.

Experimental Protocol: Synthesis from Titanocene
Dichloride and Titanium Tetrachloride

One common laboratory-scale synthesis involves the redistribution reaction between
titanocene dichloride ((CsHs)2TiClz2) and titanium tetrachloride (TiCla).[1]

Procedure:

In a dry, inert atmosphere (e.g., a glovebox or under argon), combine titanocene dichloride
and titanium tetrachloride in a suitable solvent such as xylene.

e The reaction mixture is typically stirred at reflux for several hours.
» Upon cooling, the product, CpTiCls, precipitates as a crystalline solid.

e The solid is collected by filtration, washed with a non-polar solvent (e.g., hexane) to remove
any unreacted starting materials, and dried under vacuum.
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Synthesis of CpTiCls via redistribution reaction.

Catalytic Applications: Syndiotactic Polystyrene
Polymerization

CpTiCls, in combination with a cocatalyst, typically methylaluminoxane (MAO), is a highly
effective catalyst for the syndiospecific polymerization of styrene, producing syndiotactic
polystyrene (sPS).[3][4] This crystalline polymer possesses a high melting point (around 270
°C), excellent chemical resistance, and desirable dielectric properties, making it a valuable
engineering thermoplastic.[4]

The catalytic activity and properties of the resulting polymer are influenced by various factors,
including the catalyst structure, cocatalyst, and polymerization conditions. The active species is
believed to be a Ti(lll) cation, formed by the reduction and alkylation of the Ti(IV) precursor by
MAO.[4]

Experimental Protocol: Styrene Polymerization

Procedure:

e Areaction vessel is charged with a solvent (e.g., toluene) and the desired amount of styrene
monomer under an inert atmosphere.

e The cocatalyst, methylaluminoxane (MAO), is added to the reactor.

» The CpTiCls catalyst, dissolved in a suitable solvent, is then introduced to initiate the
polymerization.

e The reaction is allowed to proceed for a specified time at a controlled temperature.
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¢ The polymerization is terminated by the addition of an alcohol (e.g., methanol).

e The resulting polymer is precipitated, washed, and dried to determine the yield and
subsequently characterized.
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Workflow for syndiotactic polystyrene synthesis.

Catalytic Performance Data

The following table summarizes representative data for styrene polymerization catalyzed by
CpTiCls and its derivatives under various conditions.
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Note: "P-" indicates a polymer-supported catalyst. Cp represents the
pentamethylcyclopentadienyl ligand.*

Anticancer Applications

Titanocene compounds, including derivatives of CpTiCls, have been investigated for their
potential as anticancer agents. Their mechanism of action is believed to be distinct from that of
platinum-based drugs.[6] While specific data for CpTiCls is limited in the public domain, studies
on related titanocenes provide insights into their potential biological activity.

The cytotoxic effect of titanocenes is thought to be mediated by their interaction with cellular
macromolecules, leading to the induction of apoptosis (programmed cell death).[6] This
process often involves the activation of a cascade of enzymes called caspases.[6]

Proposed Mechanism of Action

The anticancer activity of titanocene derivatives is hypothesized to involve several steps,
including hydrolysis, interaction with proteins like transferrin for cellular uptake, and ultimately,
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interaction with DNA or other cellular targets to trigger apoptosis. The induction of apoptosis by
some titanocenes has been shown to be caspase-dependent.[6]

While a specific, detailed signaling pathway for CpTiCls-induced apoptosis is not yet fully
elucidated, a generalized pathway based on related metal-based anticancer agents suggests

the involvement of key cellular processes.
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Generalized anticancer mechanism of titanocenes.

Cytotoxicity Data
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The following table presents ICso values for various titanocene compounds against different
cancer cell lines, providing a context for the potential anticancer activity of this class of
molecules. It is important to note that these values are for titanocene derivatives and not
specifically for CpTiCls unless stated.

Compound Cell Line ICso0 (UM) Reference(s)
_ A431 (epidermoid
Titanocene Y ) ~18 [6]
carcinoma)

) ) A431 (epidermoid
Cisplatin ) ~23 [6]
carcinoma)

] Various human tumor
Titanocene C ] Mean: 48.3 + 32.5 [7]
cell lines

Conclusion

Cyclopentadienyl titanium trichloride is a versatile organometallic compound with significant
applications in catalysis, particularly in the production of syndiotactic polystyrene. Its synthesis
is well-established, and its catalytic behavior has been extensively studied. Furthermore, the
broader class of titanocene compounds, to which CpTiCls belongs, shows promise as a
platform for the development of novel anticancer therapeutics with mechanisms of action
distinct from traditional platinum-based drugs. Further research into the specific biological
activity and signaling pathways of CpTiCls and its derivatives is warranted to fully realize its
potential in medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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titanium-trichloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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